molecular formula C24H26O2 B8458530 Phenol, 4-[1,1-dimethyl-4-(3-phenoxyphenyl)butyl]- CAS No. 89765-31-1

Phenol, 4-[1,1-dimethyl-4-(3-phenoxyphenyl)butyl]-

Cat. No.: B8458530
CAS No.: 89765-31-1
M. Wt: 346.5 g/mol
InChI Key: HDRBIJDBWJTWNU-UHFFFAOYSA-N
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Description

Phenol, 4-[1,1-dimethyl-4-(3-phenoxyphenyl)butyl]- is a useful research compound. Its molecular formula is C24H26O2 and its molecular weight is 346.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenol, 4-[1,1-dimethyl-4-(3-phenoxyphenyl)butyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenol, 4-[1,1-dimethyl-4-(3-phenoxyphenyl)butyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

89765-31-1

Molecular Formula

C24H26O2

Molecular Weight

346.5 g/mol

IUPAC Name

4-[2-methyl-5-(3-phenoxyphenyl)pentan-2-yl]phenol

InChI

InChI=1S/C24H26O2/c1-24(2,20-13-15-21(25)16-14-20)17-7-9-19-8-6-12-23(18-19)26-22-10-4-3-5-11-22/h3-6,8,10-16,18,25H,7,9,17H2,1-2H3

InChI Key

HDRBIJDBWJTWNU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CCCC1=CC(=CC=C1)OC2=CC=CC=C2)C3=CC=C(C=C3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5.0 g of 1-(3-phenoxyphenyl)-4-(4-methoxyphenyl)-4-methylpentane, 30 ml of 47% hydrobromic acid and 30 ml of acetic acid was heated under reflux for 8 h. After cooling to room temperature, the reaction mixture was poured into water. After extraction with benzene, the benzene solution was washed with water and dried. Benzene was distilled off under reduced pressure and the obtained oily product was purified according to column chromatography (silica gel, developer: benzene) to obtain 4.2 g of 1-(3-phenoxyphenyl)-4-(4-hydroxyphenyl)-4-methylpentane.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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